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Compound of Interest

Compound Name: 2-Chloro-4'-fluoropropiophenone

Cat. No.: B134241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

chemical properties, and synthetic considerations for 3-Chloro-4'-fluoropropiophenone (CAS

No. 347-93-3). This compound is a valuable intermediate in the synthesis of various

pharmaceuticals and agrochemicals. This document is intended to serve as a resource for

researchers and professionals engaged in drug discovery and development.

Chemical Identity and Properties
3-Chloro-4'-fluoropropiophenone is a halogenated aromatic ketone. Its structure features a

propiophenone core with a chlorine atom on the propyl chain and a fluorine atom on the phenyl

group.
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Property Value Reference

CAS Number 347-93-3 [1][2][3][4][5][6][7][8]

Molecular Formula C₉H₈ClFO [1][3][5][7][8]

Molecular Weight 186.61 g/mol [1][3][7]

IUPAC Name
3-chloro-1-(4-

fluorophenyl)propan-1-one
[5][8]

Appearance
White to yellow crystals or

powder
[1][8]

Melting Point 46-49 °C [1][2]

Boiling Point 103 °C at 3 mmHg [1]

Purity (by GC) ≥96% [1][8]

SMILES FC1=CC=C(C=C1)C(=O)CCCl [5][8]

InChI Key
AAHQPLJUSLMHHR-

UHFFFAOYSA-N
[5][8]

Commercial Availability
3-Chloro-4'-fluoropropiophenone is commercially available from several chemical suppliers.

The typical purity offered is 96% or greater, as determined by Gas Chromatography (GC). It is

generally sold in quantities ranging from grams to kilograms.
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Supplier Purity Available Quantities

Thermo Scientific Chemicals 97% 5 g, 25 g, 100 g[8]

Chem-Impex ≥96% (GC) Inquire for details[1]

Tokyo Chemical Industry (TCI) >96.0% (GC) Inquire for details

AK Scientific Min. 98% Inquire for details[6]

Santa Cruz Biotechnology Inquire for details Inquire for details[7]

Arctom Scientific Inquire for details
5g and larger quantities upon

request[4]

ChemicalBook 98% Inquire for details[2]

Applications in Research and Development
3-Chloro-4'-fluoropropiophenone is primarily utilized as a key intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its

chemical structure allows for a variety of subsequent chemical modifications.

Key applications include:

Pharmaceutical Synthesis: It serves as a building block for the development of novel

therapeutic agents, including analgesics and anti-inflammatory drugs.[1]

Agrochemical Synthesis: The compound is used in the formulation of new pesticides and

herbicides.[1]

Material Science: It is explored in the production of specialty polymers and resins.[1]

Synthetic Pathway and Experimental
Considerations
The synthesis of 3-Chloro-4'-fluoropropiophenone can be achieved through a Friedel-Crafts

acylation reaction. This classic electrophilic aromatic substitution method involves the reaction

of an acyl chloride with an aromatic compound in the presence of a Lewis acid catalyst.
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A plausible synthetic route is the reaction of fluorobenzene with 3-chloropropionyl chloride,

catalyzed by aluminum chloride (AlCl₃).

Reactants Catalyst

Reaction

Product

Fluorobenzene

Friedel-Crafts Acylation

3-Chloropropionyl Chloride Aluminum Chloride (AlCl₃)

3-Chloro-4'-fluoropropiophenone

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Chloro-4'-fluoropropiophenone.

General Experimental Protocol for Friedel-Crafts
Acylation:
The following is a generalized protocol based on the principles of Friedel-Crafts acylation.

Specific conditions may need to be optimized.

Materials:

Fluorobenzene

3-Chloropropionyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM) or another suitable solvent
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Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO₃), aqueous solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, addition funnel, condenser, magnetic stirrer, and other standard

laboratory glassware

Procedure:

Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stirrer, an

addition funnel, and a condenser with a drying tube is charged with anhydrous aluminum

chloride and anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or

argon).

Addition of Acyl Chloride: 3-Chloropropionyl chloride is dissolved in anhydrous

dichloromethane and added dropwise to the stirred suspension of aluminum chloride at a

controlled temperature (typically 0 °C).

Addition of Aromatic Compound: Fluorobenzene is then added dropwise to the reaction

mixture, maintaining the low temperature.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for

several hours until the reaction is complete (monitored by TLC or GC).

Work-up: The reaction is quenched by carefully pouring the mixture over crushed ice and

then adding a dilute solution of hydrochloric acid.

Extraction: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed with a saturated solution of

sodium bicarbonate and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the

crude product.
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Purification: The crude 3-Chloro-4'-fluoropropiophenone can be purified by recrystallization

or column chromatography.

Logical Workflow for Use as a Chemical
Intermediate
As a chemical intermediate, 3-Chloro-4'-fluoropropiophenone is the starting point for the

synthesis of more complex target molecules. The workflow typically involves modification of the

ketone or the chloro group.

Chemical Modifications

Potential Products

3-Chloro-4'-fluoropropiophenone

Ketone Reduction Nucleophilic Substitution
(at Chloro Group) Other Reactions

Target Molecule A
(e.g., Chiral Alcohol)

Target Molecule B
(e.g., Amine Derivative) Target Molecule C

Click to download full resolution via product page

Caption: Workflow for the use of 3-Chloro-4'-fluoropropiophenone.

Safety and Handling
A Safety Data Sheet (SDS) should be consulted before handling this compound.[3] Standard

laboratory safety practices should be followed, including the use of personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. The compound should be

handled in a well-ventilated area or a fume hood.[3]

Hazard Statements:
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Harmful if swallowed.[3]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Precautionary Statements:

Avoid breathing dust.[3]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

IF ON SKIN: Wash with plenty of water.

This technical guide is intended for informational purposes only and should not be considered a

substitute for a thorough literature search and experimental validation. Researchers should

always consult the relevant safety data sheets and perform a risk assessment before working

with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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